![molecular formula C5H3ClN4 B6172046 6-chloro-1H-pyrazolo[4,3-c]pyridazine CAS No. 2097611-04-4](/img/no-structure.png)
6-chloro-1H-pyrazolo[4,3-c]pyridazine
Overview
Description
6-Chloro-1H-pyrazolo[4,3-c]pyridazine (6-Cl-PzP) is an organic compound belonging to the pyrazole class of heterocyclic compounds. Pyrazoles are a group of five-membered heterocyclic compounds containing three nitrogen atoms and two carbon atoms. 6-Cl-PzP is an important building block in organic synthesis and has a wide range of applications in the pharmaceutical, agrochemical, and material science industries.
Mechanism of Action
The mechanism of action of 6-chloro-1H-pyrazolo[4,3-c]pyridazine is not fully understood. It is believed to act as an inhibitor of enzymes involved in the synthesis of purines and pyrimidines, which are important components of nucleic acids. It is also believed to have an effect on the synthesis of proteins, as well as the metabolism of lipids and carbohydrates.
Biochemical and Physiological Effects
6-chloro-1H-pyrazolo[4,3-c]pyridazine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria and fungi, as well as the growth of some tumor cells. It has also been shown to have anti-inflammatory and anti-oxidant effects. In addition, it has been shown to have an effect on the metabolism of lipids and carbohydrates, as well as the synthesis of proteins.
Advantages and Limitations for Lab Experiments
One of the advantages of using 6-chloro-1H-pyrazolo[4,3-c]pyridazine in lab experiments is its low cost and ease of synthesis. It is also relatively non-toxic and does not have any major side effects. However, there are some limitations to using 6-chloro-1H-pyrazolo[4,3-c]pyridazine in lab experiments. For example, it is not very stable in solution and can easily be degraded by light and heat. In addition, it can be difficult to obtain in large quantities.
Future Directions
There are a variety of potential future directions for the use of 6-chloro-1H-pyrazolo[4,3-c]pyridazine. It could be used in the development of new drugs and agrochemicals, as well as in the synthesis of polymers and materials for use in biomedical and industrial applications. It could also be used in the development of fluorescent probes for imaging and sensing applications. In addition, it could be further studied to better understand its mechanism of action and its biochemical and physiological effects.
Synthesis Methods
6-chloro-1H-pyrazolo[4,3-c]pyridazine can be synthesized through a variety of methods. The most common method is the reaction of hydrazine with a chloro-substituted pyridine or an aryl halide. This reaction can be carried out in an inert atmosphere using a variety of solvents such as acetonitrile, dimethylformamide, or dimethyl sulfoxide. Another method for the synthesis of 6-chloro-1H-pyrazolo[4,3-c]pyridazine is the reaction of a chloro-substituted pyridine with a hydrazine salt. This reaction is carried out in an inert atmosphere and can be catalyzed by a variety of Lewis acids such as zinc chloride, aluminum chloride, or boron trifluoride.
Scientific Research Applications
6-chloro-1H-pyrazolo[4,3-c]pyridazine has a wide range of applications in the pharmaceutical, agrochemical, and material science industries. It has been used in the synthesis of a variety of drugs and agrochemicals, including antifungal agents, insecticides, and herbicides. It has also been used in the synthesis of polymers and materials for use in biomedical and industrial applications. 6-chloro-1H-pyrazolo[4,3-c]pyridazine has also been used in the synthesis of fluorescent probes for imaging and sensing applications.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-chloro-1H-pyrazolo[4,3-c]pyridazine involves the reaction of 6-chloropyrazolo[4,3-c]pyridazine with hydrazine hydrate in the presence of a catalyst.", "Starting Materials": [ "6-chloropyrazolo[4,3-c]pyridazine", "hydrazine hydrate", "catalyst" ], "Reaction": [ "Add 6-chloropyrazolo[4,3-c]pyridazine to a reaction vessel", "Add hydrazine hydrate to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry it to obtain 6-chloro-1H-pyrazolo[4,3-c]pyridazine" ] } | |
CAS RN |
2097611-04-4 |
Product Name |
6-chloro-1H-pyrazolo[4,3-c]pyridazine |
Molecular Formula |
C5H3ClN4 |
Molecular Weight |
154.6 |
Purity |
95 |
Origin of Product |
United States |
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